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Compound of Interest

Compound Name: Piperonyl acetate

Cat. No.: B1198404

For Researchers, Scientists, and Drug Development Professionals

Introduction

Piperonyl acetate (CAS No. 326-61-4), also known as heliotropyl acetate, is an aromatic ester
recognized for its sweet, floral, and fruity aroma, often with cherry-like undertones.[1][2] It is a
synthetic flavoring agent and fragrance ingredient utilized in a variety of consumer products,
including beverages, candy, ice cream, baked goods, and perfumes.[1][2][3] Beyond its
organoleptic properties, piperonyl acetate serves as an active ingredient in some insecticides
and is employed in laboratory settings for the synthesis of other chemical compounds.[3] This
technical guide provides an in-depth overview of the core physicochemical properties of
piperonyl acetate, complete with experimental methodologies and a summary of quantitative
data.

Physicochemical Data Summary

The following table summarizes the key physicochemical properties of piperonyl acetate,
compiled from various sources. These parameters are crucial for understanding the
compound's behavior in different matrices and for developing new applications.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1198404?utm_src=pdf-interest
https://www.benchchem.com/product/b1198404?utm_src=pdf-body
https://www.zealinstruments.com/closed-cup-flash-point-test-method-an-overview/
https://precisionlubrication.com/articles/flash-point-testing/
https://www.zealinstruments.com/closed-cup-flash-point-test-method-an-overview/
https://precisionlubrication.com/articles/flash-point-testing/
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/product/b1198404?utm_src=pdf-body
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/product/b1198404?utm_src=pdf-body
https://www.benchchem.com/product/b1198404?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value References

Molecular Formula C10H1004 [31141[5]

Molecular Weight 194.18 g/mol [41[6]

Appearance Colorless to pale yellow liquid [31[71[8]
150-151 °C at 10 mmHg153-

Boiling Point 154 °C at 14 mmHg285.09 °C [61I91[10][3][11]
(estimated)

Melting Point 51°C [6]

Densit 1.227 - 1.239 g/mL at 25 TSI

ensi
Y °C1.24 g/mL
_ n20/D 1.523 - 1.529n20/D

Refractive Index [31[6][41[°]
1.5265
Insoluble in water (<1

Solubility mg/mL)692.8 mg/L at 25 °C [6][11]
(estimated)

. > 200 °F (> 93.3 °C)> 230 °F
Flash Point [61[8][9][4][10]

(> 110 °C)113 °C (closed cup)

Log KOW (Octanol-Water

- o 2.14 (estimated) [11]
Partition Coefficient)
Vapor Pressure 0.000916 mmHg [8]
Purity =299% (GC) [3][8][10]

Experimental Protocols

Detailed methodologies for determining key physicochemical properties are outlined below.

These protocols are standard laboratory procedures that provide a basis for reproducing the

data presented.

Determination of Boiling Point (Thiele Tube Method)
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. The Thiele tube method is a convenient technique for determining the boiling point of
a small quantity of liquid.

Apparatus:

Thiele tube

e Thermometer (with appropriate range)

o Small test tube (e.g., fusion tube)

o Capillary tube (sealed at one end)

e Heating source (e.g., Bunsen burner or heating mantle)

 Liquid for heating bath (e.g., mineral oil, silicone oil)

e Rubber band or wire for attaching the test tube to the thermometer

Procedure:

 Fill the Thiele tube with the heating liquid to a level just above the side arm.

¢ Add a small amount of Piperonyl acetate to the small test tube.

o Place the capillary tube, with its sealed end up, into the test tube containing the sample.

» Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is
level with the thermometer bulb.

» Immerse the thermometer and the attached test tube into the heating bath in the Thiele tube.
The heating liquid should cover the sample.

o Gently heat the side arm of the Thiele tube. The shape of the tube promotes convection
currents, ensuring uniform heating of the bath.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1198404?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

o Continue heating until a rapid and continuous stream of bubbles is observed.
» Remove the heat source and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the stream of bubbles stops, and the liquid
begins to be drawn into the capillary tube.[12] Record this temperature.

Determination of Density (Pycnometer Method)

The density of a substance is its mass per unit volume. A pycnometer, a flask with a precise
volume, is commonly used for the accurate determination of the density of liquids.

Apparatus:

o Pycnometer (specific gravity bottle)
e Analytical balance

e Thermometer

e Water bath (for temperature control)

Procedure:

Thoroughly clean and dry the pycnometer.
o Weigh the empty, dry pycnometer on an analytical balance and record its mass (ma).

« Fill the pycnometer with distilled water and place it in a constant temperature water bath until
it reaches thermal equilibrium (e.g., 25 °C).

o Ensure the pycnometer is completely full, with no air bubbles. Dry the outside of the
pycnometer and weigh it. Record the mass (mz).

o Empty and dry the pycnometer.
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« Fill the pycnometer with Piperonyl acetate and allow it to reach the same temperature in the
water bath.

» Dry the exterior of the pycnometer and weigh it. Record the mass (ms).

e The density of Piperonyl acetate is calculated using the following formula: Density of
Piperonyl acetate = [(ms - m1) / (m2 - m1)] * Density of water at the experimental
temperature.[4][13][14]

Determination of Refractive Index (Abbe Refractometer)

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material. It is a characteristic property and can be used to identify a
substance or assess its purity.

Apparatus:

Abbe refractometer

Constant temperature water bath

Light source (typically a sodium lamp for the D-line, 589 nm)

Dropper or pipette
Procedure:

o Connect the refractometer to the constant temperature water bath set at the desired
temperature (e.g., 20 °C).

e Open the prism assembly of the refractometer and clean the surfaces of both the illuminating
and refracting prisms with a suitable solvent (e.g., ethanol or acetone) and a soft lens tissue.

e Using a dropper, place a few drops of Piperonyl acetate onto the surface of the lower prism.
o Close the prism assembly and ensure the liquid spreads evenly between the two prisms.

o Adjust the light source to illuminate the prisms.
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» Look through the eyepiece and turn the coarse adjustment knob until the light and dark fields
become visible.

e Turn the fine adjustment knob to bring the dividing line between the light and dark fields into
sharp focus exactly on the crosshairs of the eyepiece.

« If a colored band is visible at the dividing line, adjust the chromaticity compensator until the
line is sharp and achromatic.

Read the refractive index value from the instrument's scale.[15]

Mandatory Visualization

The following diagram illustrates the experimental workflow for determining the boiling point of
Piperonyl acetate using the Thiele tube method.
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Experimental Workflow: Boiling Point Determination (Thiele Tube Method)

Preparation

Fill Thiele tube with heating oil

'

Add Piperonyl acetate to a small test tube

:

Insert inverted capillary tube into the test tube

Y

Attach test tube to thermometer

Heating & Observation

Immerse assembly into Thiele tube

Y

Gently heat the side arm of the Thiele tube

Y

Observe for a continuous stream of bubbles from the capillary tube

Continuous bubbles observed

Measurement

Remove heat source and allow to cool

'

Record temperature when liquid enters the capillary tube

Recorded Temperature = Boiling Point

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Conclusion

The physicochemical properties of Piperonyl acetate are well-documented, providing a solid
foundation for its application in various industries. The data and experimental protocols
presented in this guide offer researchers and professionals the necessary information for
quality control, formulation development, and further scientific investigation into this versatile
compound. Adherence to standardized experimental procedures is critical for obtaining
accurate and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Physicochemical Properties of
Piperonyl Acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198404#what-are-the-physicochemical-properties-
of-piperonyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1198404#what-are-the-physicochemical-properties-of-piperonyl-acetate
https://www.benchchem.com/product/b1198404#what-are-the-physicochemical-properties-of-piperonyl-acetate
https://www.benchchem.com/product/b1198404#what-are-the-physicochemical-properties-of-piperonyl-acetate
https://www.benchchem.com/product/b1198404#what-are-the-physicochemical-properties-of-piperonyl-acetate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1198404?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

